Cas no 42754-62-1 (5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 42754-62-1
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• MDL: MFCD02677738
• CID: 328053
• PubChem ID: 2776122
• Update Time: 2025-05-23

5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile,3-amino-5-(4-chlorophenyl)-
• 3-amino-5-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
• CS-0452429
• J-516710
• DTXSID60379820
• 5-(4-chlorophenyl)-3-aminopyrazole-4-carbonitrile
• FT-0619990
• MFCD02677738
• 42754-62-1
• DB-004380
• G64475

• MDL： MFCD02677738
• Inchi： 1S/C10H7ClN4/c11-7-3-1-6(2-4-7)9-8(5-12)10(13)15-14-9/h1-4H,(H3,13,14,15)
• InChI Key： DWFJNGUSRCQFDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C#N)C(N)=NN1

Computed Properties

• Exact Mass: 218.03600
• Monoisotopic Mass: 218.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.48
• Melting Point: 216 °C
• Boiling Point: 554.7°Cat760mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.688
• PSA: 78.49000
• LogP: 2.76518

5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile

5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile, identified by the CAS number 42754-62-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly their role as scaffolds for developing bioactive compounds. The presence of the amino group and the cyano group in this molecule contributes to its versatility, enabling it to participate in various chemical reactions and interactions. The chlorophenyl substituent further enhances its stability and selectivity, making it a valuable compound for targeted drug delivery systems.

The synthesis of 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The molecule's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS, confirming its identity and purity.

In terms of applications, this compound has shown promise in the development of novel antibiotics and anticancer agents. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms makes it a potential candidate for combating antibiotic-resistant infections. Additionally, preliminary studies suggest that this compound may exhibit cytotoxic effects on certain cancer cell lines, highlighting its potential in oncology research.

The stability and bioavailability of 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile have been evaluated under various physiological conditions. These studies reveal that the compound maintains its structural integrity under simulated gastrointestinal conditions, which is crucial for its potential use as an oral medication. Furthermore, its pharmacokinetic profile indicates moderate absorption rates and acceptable half-life, supporting its suitability for therapeutic applications.

In conclusion, the compound CAS No 42754-62-1, or 5-Amino-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile, represents a promising lead molecule in contemporary drug discovery efforts. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a key player in the development of innovative therapeutic agents.